Cas no 1609388-46-6 ((2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 1609388-46-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5265871
• Update Time: 2026-03-09

(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AZGABNOEFBPTEM-SFYZADRCSA-N
• (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)12-7-5-8(9(14)15)13(4)6-7/h7-8H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-,8+/m1/s1
• InChI Key： AZGABNOEFBPTEM-SFYZADRCSA-N
• SMILES： C(O)(=O)[C@@H]1C[C@@H](NC(OC(C)(C)C)=O)CN1C

Additional information on (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid (CAS: 1609388-46-6)

The compound (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid (CAS: 1609388-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including protease inhibitors and peptide-based therapeutics. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and 85% overall yield. This advancement addresses previous challenges in large-scale production and ensures consistent quality for pharmaceutical applications.

In drug development, researchers have utilized this compound as a key precursor for novel kinase inhibitors targeting cancer pathways. A team at MIT reported in Nature Chemical Biology (2024) that derivatives of (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid showed promising activity against resistant forms of EGFR mutations in non-small cell lung cancer models. The rigid pyrrolidine scaffold appears to enhance binding affinity while maintaining metabolic stability.

Structural biology studies have revealed that the tert-butoxycarbonyl (Boc) protected amino group and the carboxylic acid moiety participate in crucial hydrogen bonding interactions with target proteins. X-ray crystallography data published in ACS Chemical Biology (2023) demonstrated how these functional groups contribute to the compound's ability to mimic natural peptide substrates, making it valuable for inhibitor design.

Recent pharmacokinetic studies have shown that derivatives of this compound exhibit improved blood-brain barrier penetration compared to earlier analogs, suggesting potential applications in central nervous system disorders. A 2024 study in the European Journal of Medicinal Chemistry reported optimized analogs with 3-fold greater brain exposure in rodent models, while maintaining favorable safety profiles.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in combination therapies. Notably, its incorporation into PROTAC (proteolysis targeting chimera) molecules has demonstrated enhanced degradation efficiency of target proteins, as reported in recent preclinical studies.

Future research directions include exploring its application in mRNA delivery systems and as a component of novel antibiotic scaffolds. The compound's structural features appear well-suited for these emerging therapeutic areas, with preliminary results showing promise in early-stage investigations. Continued optimization of synthetic methods and biological evaluation will likely reveal additional applications for this versatile chemical building block.